Cas no 37810-29-0 (4-Cyano-2-methylbutanoic acid)

• Product Name: 4-Cyano-2-methylbutanoic acid
• CAS No: 37810-29-0
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 2824734
• Update Time: 2023-08-07

4-Cyano-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methylbutanoic acid
• 2-methyl-4-cyanobutyric acid

• Inchi： 1S/C6H9NO2/c1-5(6(8)9)3-2-4-7/h5H,2-3H2,1H3,(H,8,9)
• InChI Key： REJFSMLCTZUOJC-UHFFFAOYSA-N
• SMILES： OC(C(C)CCC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 144
• XLogP3: 0.3
• Topological Polar Surface Area: 61.1